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Compound of Interest

Compound Name: Pyrocincholic acid methyl ester

Cat. No.: B1180797 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Pyrocincholic acid methyl ester, a triterpenoid compound, has been identified as a molecule

with potential therapeutic applications. This technical guide synthesizes the currently available

chemical and biological data on this compound. While preliminary information suggests anti-

inflammatory, anti-cancer, and anti-viral properties, this document highlights the significant

gaps in the experimental data, including detailed spectroscopic analyses, specific biological

activity metrics, and established experimental protocols. This guide serves as a foundational

resource and a call for further research to fully elucidate the chemical and pharmacological

profile of Pyrocincholic acid methyl ester.

Chemical Properties
Pyrocincholic acid methyl ester is the methyl ester derivative of pyrocincholic acid. Its

fundamental chemical properties, based on available database information, are summarized

below. It is important to note that much of the physical data, such as boiling point and density,

are predicted values and await experimental verification. The melting point is not currently

available.
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Property Value Source

CAS Number 107160-24-7 [1][2]

Molecular Formula C₃₀H₄₈O₃ [1]

Molecular Weight 456.7 g/mol [1]

Appearance White powder

Synonyms
3beta-Hydroxy-27-norolean-

13-en-28-oic acid methyl ester
[1]

Predicted Boiling Point 523.4 ± 50.0 °C at 760 mmHg [3]

Predicted Density 1.1 ± 0.1 g/cm³ [3]

Predicted Flash Point 191.8 ± 22.9 °C [3]

Spectroscopic Data
A comprehensive search of available scientific literature and chemical databases did not yield

specific, experimentally determined spectroscopic data (¹H NMR, ¹³C NMR, Mass

Spectrometry, IR) for Pyrocincholic acid methyl ester. The following sections are

placeholders for when such data becomes available.

Nuclear Magnetic Resonance (NMR) Spectroscopy
No experimental ¹H or ¹³C NMR data for Pyrocincholic acid methyl ester has been found in

the searched resources.

Mass Spectrometry (MS)
No experimental mass spectrometry data for Pyrocincholic acid methyl ester has been found

in the searched resources.

Infrared (IR) Spectroscopy
No experimental IR spectroscopy data for Pyrocincholic acid methyl ester has been found in

the searched resources.
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Biological Activity
Pyrocincholic acid methyl ester is reported to possess several biological activities, though

detailed mechanistic studies and quantitative data are largely absent from the public domain.

Anti-Inflammatory Activity
The compound is suggested to have anti-inflammatory properties.[1] However, specific in vitro

or in vivo experimental data, such as IC₅₀ values against inflammatory targets (e.g., COX-1,

COX-2) or effects on inflammatory cytokine production, are not available.

Anti-Cancer Activity
There are claims of anti-cancer activity, with the compound reportedly targeting the inhibition of

cancer cell growth.[1] Quantitative measures of this activity, such as IC₅₀ values against

specific cancer cell lines, have not been found.

Anti-Viral Activity
Potential anti-viral activity has also been attributed to Pyrocincholic acid methyl ester.[1] The

specific viruses it may be active against and the corresponding antiviral assays and results are

not detailed in the available literature.

Experimental Protocols
Detailed, validated experimental protocols for the synthesis, isolation, or biological evaluation

of Pyrocincholic acid methyl ester are not available in the searched scientific literature. The

following sections outline general methodologies that could be adapted for future research on

this compound.

Proposed Isolation from Nauclea officinalis
Pyrocincholic acid methyl ester is known to be a constituent of Nauclea officinalis.[2] A

general procedure for the isolation of compounds from this plant involves solvent extraction

and chromatographic separation.

Caption: Generalized workflow for the isolation of natural products.
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General Synthesis via Esterification
The synthesis of Pyrocincholic acid methyl ester would likely involve the esterification of

Pyrocincholic acid with methanol, catalyzed by an acid.

Caption: Basic principle of an esterification reaction.

Signaling Pathways
Due to the lack of research on the mechanism of action of Pyrocincholic acid methyl ester,
there is no information available regarding the specific signaling pathways it may modulate.

Conclusion and Future Directions
Pyrocincholic acid methyl ester presents as a natural product with potential for further

investigation in drug discovery. However, the current body of knowledge is insufficient to draw

firm conclusions about its therapeutic efficacy or mechanism of action. Future research should

prioritize:

Isolation and Structural Elucidation: Isolation of sufficient quantities of Pyrocincholic acid
methyl ester from Nauclea officinalis to allow for comprehensive spectroscopic

characterization (¹H NMR, ¹³C NMR, 2D NMR, HRMS, IR).

Chemical Synthesis: Development of a robust synthetic route to enable the production of

larger quantities for extensive biological testing and the generation of analogues.

In Vitro Biological Evaluation: Systematic screening against a panel of cancer cell lines,

viruses, and inflammatory targets to quantify its bioactivity and determine IC₅₀ values.

Mechanism of Action Studies: Investigation into the molecular targets and signaling

pathways affected by the compound to understand how it exerts its biological effects.

The generation of these fundamental datasets is critical for advancing our understanding of

Pyrocincholic acid methyl ester and unlocking its potential as a therapeutic agent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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